Cas no 501441-81-2 (2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester)

2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester structure
501441-81-2 structure
Product Name:2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester
CAS No:501441-81-2
MF:C8H10O3S
MW:186.228201389313
CID:1566032
PubChem ID:67485115
Update Time:2025-04-21

2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester
    • F96641
    • 501441-81-2
    • SCHEMBL2654349
    • methyl 5-(1-hydroxyethyl)thiophene-2-carboxylate
    • Inchi: 1S/C8H10O3S/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-5,9H,1-2H3
    • InChI Key: IUJWQHYKTGGLKS-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1C(C)O

Computed Properties

  • Exact Mass: 186.0351
  • Monoisotopic Mass: 186.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 46.53
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